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Compound of Interest

Compound Name:
1H-Benzimidazole-4-methanol,2-

methyl-(9CI)

Cat. No.: B053659 Get Quote

Essential Safety and Handling Guide for 1H-
Benzimidazole-4-methanol, 2-methyl-(9CI)
For Researchers, Scientists, and Drug Development Professionals: Immediate Safety Protocols

and Logistical Information for Handling 1H-Benzimidazole-4-methanol, 2-methyl-(9CI) (CAS

No. 115577-32-7).

This document provides crucial safety and logistical information for the handling and disposal

of 1H-Benzimidazole-4-methanol, 2-methyl-(9CI). As a specific Safety Data Sheet (SDS) is not

readily available for this compound, the following guidance is based on data from structurally

similar benzimidazole and imidazole derivatives. These protocols are designed to ensure the

highest level of safety in the laboratory.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling 1H-Benzimidazole-4-methanol, 2-methyl-

(9CI), based on the hazards associated with related compounds, which include skin, eye, and

respiratory irritation.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against dust

particles and potential

splashes.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

To prevent skin contact, which

may cause irritation.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust is

generated.

To avoid inhalation of dust that

may cause respiratory tract

irritation.

Emergency First Aid Procedures
In the event of exposure, immediate and appropriate action is critical. The following table

outlines first aid measures.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Handling, Storage, and Disposal Protocols
Proper operational and disposal plans are essential for laboratory safety and environmental

protection.
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Handling:

Work in a well-ventilated area, such as a chemical fume hood.

Avoid generating dust.[1]

Wash hands thoroughly after handling.[1]

Avoid contact with skin, eyes, and clothing.[1]

Storage:

Store in a tightly sealed container.[1]

Keep in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[1]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Sweep up any spills and place the material into a suitable, labeled disposal container.

Procedural Workflow for Safe Handling
The following diagram illustrates the logical steps for safely handling 1H-Benzimidazole-4-

methanol, 2-methyl-(9CI) in a laboratory setting.
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Safe Handling Workflow for 1H-Benzimidazole-4-methanol, 2-methyl-(9CI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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